Cas no 896348-03-1 (N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylthiophene-2-sulfonamide)

• Product name: N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylthiophene-2-sulfonamide
• CAS No: 896348-03-1
• MF: C₁₄H₁₃NO₄S₅
• MW: 419.582317113876
• CID: 6074790
• PubChem ID: 18574243

N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]-
• N-(2-(thiophen-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)thiophene-2-sulfonamide
• N-[2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethyl]thiophene-2-sulfonamide
• 896348-03-1
• N-(2-thiophen-2-yl-2-thiophen-2-ylsulfonylethyl)thiophene-2-sulfonamide
• SR-01000023137
• AKOS002070256
• F2570-0758
• AKOS021725682
• N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]thiophene-2-sulfonamide
• SR-01000023137-1

• Inchi： 1S/C14H13NO4S5/c16-23(17,13-5-2-8-21-13)12(11-4-1-7-20-11)10-15-24(18,19)14-6-3-9-22-14/h1-9,12,15H,10H2
• InChI Key： DWFFJVPODRETDU-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2SC=CC=2)S(C2SC=CC=2)(=O)=O)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 418.94481376g/mol
• Monoisotopic Mass: 418.94481376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 672.7±65.0 °C(Predicted)
• pka: 9.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides